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Compound of Interest

Compound Name:
4-(4-Bromophenyl)-6-

chloropyrimidine

Cat. No.: B1370876

Get Quote

Executive Summary: Immediate Action Protocol
Hazard Classification: Halogenated Organic / Irritant / Reactive Electrophile. Waste

Stream:Halogenated Organic Waste (Do NOT mix with non-halogenated solvents).[1] Critical

Prohibition: Do not dispose of down the drain. Do not mix with strong oxidizers or aqueous

basic waste streams (risk of exothermic hydrolysis).

Chemical Profile & Hazard Identification
Senior Scientist Insight: As an intermediate often used in medicinal chemistry (e.g., kinase

inhibitor synthesis), this compound possesses a distinct reactivity profile. The C-6 chlorine

atom is electrophilic and susceptible to Nucleophilic Aromatic Substitution (

).

Why this matters for disposal: If this compound is discarded into a waste container

containing aliphatic amines, thiols, or strong bases, it can undergo a spontaneous,

exothermic reaction inside the drum, leading to pressurization or toxic fume release.
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Parameter Data

CAS Number 355806-00-7 (Generic Analog Ref)

Molecular Formula C₁₀H₆BrClN₂

Physical State Solid (typically off-white to yellow powder)

Primary Hazards
Skin Irrit. 2 (H315), Eye Irrit.[2] 2A (H319),

STOT SE 3 (H335)

Reactivity
Hydrolyzes to release HCl; Reacts violently with

strong oxidizers.

Waste Segregation & Decision Logic
Effective disposal begins at the bench. You must segregate this compound from non-

halogenated waste to comply with EPA regulations and minimize incineration costs.

Decision Matrix: Waste Stream Selection
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Waste Generation:
4-(4-Bromophenyl)-6-chloropyrimidine

Physical State?

Solid Waste

Powder/Filter Cake

Liquid/Solution

Mother Liquor/Rinsate

Solid Hazardous Waste Bin
(Tag: Halogenated Organic) Solvent Type?

Halogenated Solvent
(DCM, Chloroform)

Contains Halogens

Non-Halogenated
(MeOH, Acetone)

No Halogens

Liquid Halogenated Waste Carboy
(Tag: Halogenated Organic)

CRITICAL STOP:
Do NOT mix with Non-Halogenated Stream.

Segregate as Halogenated due to solute.

Redirect to Halogenated

Click to download full resolution via product page

Figure 1: Waste Stream Decision Tree.Note that even if dissolved in a non-halogenated solvent

(e.g., Acetone), the presence of the brominated/chlorinated solute mandates disposal in the
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Halogenated Waste stream.

Step-by-Step Disposal Protocol
A. Solid Waste (Pure Compound or Filter Cake)

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a glass jar

with a chemically resistant liner (Teflon/PTFE). Avoid metal containers due to potential acid

generation.

Double Bagging: Place the solid waste inside a clear polyethylene bag before placing it into

the rigid container. This minimizes dust generation (H335 Respiratory Irritant).

Labeling: Affix a hazardous waste tag immediately.

Constituents: Write "4-(4-Bromophenyl)-6-chloropyrimidine" (Do not use abbreviations

like "Intermediate 4").

Hazard Checkboxes: Mark "Toxic" and "Irritant."

B. Liquid Waste (Reaction Mixtures/Mother Liquor)
Pre-requisite: Ensure the solution pH is between 5 and 9. If the solution is highly acidic (from

hydrolysis) or basic, neutralize carefully before adding to the central waste carboy.

Compatibility Check: Verify the carboy does not contain strong oxidizers (e.g., nitric acid

waste) or reactive metals.

Transfer: Pour waste into the Halogenated Organic Solvent carboy.

Why? The presence of Bromine and Chlorine atoms requires high-temperature

incineration with specific scrubbers to capture HBr and HCl gases, preventing dioxin

formation [1].

Rinsing: Triple rinse the glassware with a minimal amount of acetone or dichloromethane.

Add these rinses to the same halogenated waste carboy.

Spill Response Mechanism
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In the event of a benchtop spill, rapid containment prevents the spread of halogenated dust.

1. Assess Volume & Risk
(Is it >100g or in fume hood?)

2. Don PPE
(Nitrile Gloves, Goggles, Lab Coat)

3. Containment
Cover with absorbent pads/vermiculite

4. Collection
Scoop into disposable wide-mouth jar

5. Decontamination
Wipe surface with soap/water
(Treat wipes as HazWaste)

Click to download full resolution via product page

Figure 2: Spill Response Workflow.Standard operating procedure for solid or liquid spills.[2]

Cleanup Steps:

Evacuate & Ventilate: If the spill is outside a fume hood and dust is visible, evacuate the

immediate area to allow HVAC to clear airborne particulates.

Absorb: For solutions, use vermiculite or a universal spill pad. For solids, cover with a wet

paper towel (dampened with water) to prevent dust dispersion, then scoop.

Decontaminate: Wash the surface with a dilute surfactant solution. Do not use bleach, as it

may react with the chloropyrimidine to form toxic chloramines or volatile byproducts.

Regulatory Compliance & Transport
EPA Waste Code: This compound generally falls under D001 (if in ignitable solvent) or

requires classification as Halogenated Organic Waste (often consolidated under generic

codes for destruction, e.g., F002 if spent solvents are involved) [2].

DOT Shipping (if transporting off-site):

Proper Shipping Name: Organochlorine pesticides, solid, toxic, n.o.s. (or generic "Toxic

solid, organic, n.o.s." depending on specific formulation).

Class: 6.1

Packing Group: III
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United States Environmental Protection Agency (EPA).Halogenated Organic Compounds

Regulated Under § 268.32. eCFR.[3] Link

Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:

Labels and Pictograms.[4] OSHA.gov. Link

Thermo Fisher Scientific.Safety Data Sheet: 4-Bromopyridine hydrochloride (Analogous

Halogenated Pyridine Safety Data).Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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